Cas no 19728-41-7 (2-tert-butylbenzene-1-thiol)

• Product Name: 2-tert-butylbenzene-1-thiol
• CAS No: 19728-41-7
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 88110
• PubChem ID: 2795032
• Update Time: 2025-04-18

2-tert-butylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butylthiophenol
• 2-tert-butylbenzenethiol
• 2-(tert-Butyl)thiophenol
• 2-tert-butyl-benzenethiol
• HSC6H4tBu-2
• o-tBuC6H4SH
• o-tert-Butylbenzenethiol
• o-tert-butylthiophenol
• 2-TERTIARY-BUTYLTHIOPHENOL
• 2-(TERT-BUTYL)BENZENETHIOL
• 2-(1,1-Dimethylethyl)benzenethiol
• 2-(tert-Butyl)benzenethiol, 2-(tert-Butyl)phenyl mercaptan
• 2-TERT-BUTYLTHIOPHENOL: TECH., 80%
• 2-tert-butylbenzene-1-thiol
• 2-(tert-Butyl)phenyl mercaptan
• DTXSID00383527
• 2-tertbutylbenzenethiol
• tert-Butylbenzenethiol
• 2-t-butylbenzenethiol
• NS00058746
• Benzenethiol, o-tert-butyl-
• CS-0119981
• Benzenethiol, 2-(1,1-dimethylethyl)-
• thiyl t-butylbenzene
• AKOS015908640
• UNII-7KA8Q65UQU
• 2-t-butyl-thiophenol
• FT-0613431
• EINECS 258-646-6
• GEO-04077
• SCHEMBL732202
• 19728-41-7
• 2-tert-Butylthiophenol, AldrichCPR
• EN300-1845683
• A813899
• 53584-22-8
• 7KA8Q65UQU
• 2-(2-Methyl-2-propanyl)benzenethiol
• Benzenethiol,2-(1,1-dimethylethyl)-
• MFCD00041503
• DB-008233
• 2-tert-Butyl thiophenol

• MDL： MFCD00041503
• Inchi： 1S/C10H14S/c1-10(2,3)8-6-4-5-7-9(8)11/h4-7,11H,1-3H3
• InChI Key： BKMGLHQPYYCKPO-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C(C)(C)C
• BRN： 1933593

Computed Properties

• Exact Mass: 166.08200
• Monoisotopic Mass: 166.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.985g/cm3
• Boiling Point: 69-70°C 0,2mm
• Flash Point: 69-70°C/0.2mm
• Refractive Index: 1.5600
• Solubility: Not miscible or difficult to mix.
• PSA: 38.80000
• LogP: 3.27280
• Solubility: Not determined
• Sensitiveness: Air Sensitive

2-tert-butylbenzene-1-thiol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes